Cas no 776330-69-9 (3-(adamantan-1-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: 3-(adamantan-1-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 776330-69-9
• MF: C₁₈H₂₉NO₄
• MW: 323.427165746689
• CID: 5778638
• PubChem ID: 69868209
• Update Time: 2025-11-02

3-(adamantan-1-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(adamantan-1-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 776330-69-9
• SCHEMBL6692633
• EN300-1071198
• Boc-3-amino-3-(adamantan-1-yl)-propionic acid
• Tricyclo[3.3.1.13,7]decane-1-propanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 3-(adamantan-1-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid

• Inchi： 1S/C18H29NO4/c1-17(2,3)23-16(22)19-14(7-15(20)21)18-8-11-4-12(9-18)6-13(5-11)10-18/h11-14H,4-10H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： WUZJLHKXDSEKRU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CC(=O)O)C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 323.20965841g/mol
• Monoisotopic Mass: 323.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Boiling Point: 475.5±28.0 °C(Predicted)
• pka: 4.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids